(7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde

• CAS No.: 959616-39-8
• Molecular Formula: C11H7N3O2
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 6-oxo-5-(2-oxoethyl)-1,5-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C11H7N3O2/c12-6-8-5-10-9(13-7-8)1-2-11(16)14(10)3-4-15/h1-2,4-5,7H,3H2
• InChI Key: DKKKGXVUESCGMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C2=C1N=CC(=C2)C#N)CC=O

Description

(7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 5 mL of 90% trifluoroacetic acid, 215 mg of 7-cyano-1-(1,3-dioxolan-2-ylmethyl)-1,5-naphthyridin-2(1H)-one was dissolved, and the resultant solution was stirred at 60° C. for 7 hours. After the reaction mixture was cooled to room temperature and alkalified with a 10% aqueous sodium hydroxide solution, the solvent was then distilled off under reduced pressure. The resultant residue was purified by silica gel column chromatography using silica gel; Silica Gel 60 made by KANTO CHEMICAL CO., INC., and an eluent of ethyl acetate:hexane=1:1, and washed with water to obtain 90 mg of (7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde as a light yellow solid.